Cas no 1806050-61-2 (5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine)

• Product Name: 5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine
• CAS No: 1806050-61-2
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915528
• Update Time: 2025-07-23

5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-2-1-11-6(10)3(4(2)12)5(8)9/h1,5H,(H,11,12)
• InChI Key： DGHSLQLUNRKCMZ-UHFFFAOYSA-N
• SMILES： BrC1=CNC(=C(C(F)F)C1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine

Introduction to 5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine (CAS No. 1806050-61-2)

5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine, identified by the CAS number 1806050-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of multiple fluorine atoms and a bromine substituent in its molecular framework imparts unique electronic and steric properties, making it a valuable intermediate in the development of innovative therapeutic agents.

The structural configuration of 5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine encompasses a bromo group at the 5-position, a difluoromethyl group at the 3-position, a fluoro atom at the 2-position, and a hydroxyl group at the 4-position. This specific arrangement of functional groups enhances its reactivity and compatibility with various chemical transformations, facilitating its role in synthetic pathways. The compound's versatility has been exploited in the design of novel molecules targeting diverse biological pathways, particularly those implicated in cancer and inflammatory diseases.

Recent advancements in medicinal chemistry have highlighted the potential of fluorinated pyridines as key components in drug discovery. The electron-withdrawing nature of fluorine atoms can modulate the pharmacokinetic properties of drug candidates, including their metabolic stability and binding affinity to biological targets. In particular, difluoromethyl groups are known to improve lipophilicity and metabolic resistance, while bromo substituents offer opportunities for further derivatization via cross-coupling reactions. These attributes make 5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine an indispensable building block for medicinal chemists.

In the realm of oncology research, pyridine derivatives have demonstrated promising activity against various cancer types. The structural features of 5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine align well with the requirements for inhibiting kinases and other enzymes overexpressed in tumor cells. For instance, studies have shown that fluorinated pyridines can act as scaffolds for developing small-molecule inhibitors that disrupt critical signaling pathways such as MAPK and PI3K/Akt. The hydroxyl group at the 4-position further allows for modifications that enhance solubility and target specificity.

One notable application of this compound has been its use in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell proliferation and survival, making them attractive targets for anticancer therapies. By incorporating 5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine into drug candidates, researchers have been able to develop molecules with improved binding affinity and selectivity against specific kinases. Preliminary studies indicate that derivatives of this compound exhibit potent inhibitory effects on mutant forms of kinases associated with resistance to existing treatments.

The role of fluorine atoms in modulating drug properties cannot be overstated. In addition to enhancing metabolic stability, fluorine substitution can influence electronic distributions within the molecule, thereby affecting receptor interactions. For example, fluoro groups can increase lipophilicity while maintaining water solubility, a desirable balance for oral bioavailability. This dual property has been leveraged in designing next-generation antiviral and antibacterial agents where optimal pharmacokinetic profiles are essential.

Moreover, the bromo atom present in 5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine provides a handle for further chemical manipulation. Transition-metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings allow for the introduction of aryl or heteroaryl groups at various positions along the pyridine ring. Such modifications have been instrumental in generating libraries of compounds with tailored biological activities for high-throughput screening.

Recent publications highlight the use of 5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine as a key intermediate in developing antiviral agents. The ability to introduce fluorinated pyridines into nucleoside analogs has shown promise in inhibiting viral polymerases by mimicking natural substrates while incorporating structural modifications that impede viral replication. This approach has been particularly relevant in addressing emerging viral threats where rapid drug development is critical.

The hydroxyl group at the 4-position also offers opportunities for prodrug design. By converting this group into an ester or acetal derivative, researchers can enhance solubility or mask polar functionalities, improving oral absorption or tissue penetration. Such strategies have been successfully applied in other therapeutic areas, including antibiotics and anti-inflammatory drugs, where bioavailability is a limiting factor.

In conclusion,5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine (CAS No. 1806050-61-2) represents a versatile intermediate with broad applications in pharmaceutical research. Its unique structural features—comprising bromo, difluoromethyl, fluoro, and hydroxyl substituents—make it an invaluable tool for synthesizing novel bioactive molecules targeting cancer, inflammation, and infectious diseases. As research continues to uncover new therapeutic opportunities derived from fluorinated pyridines,5-Bromo-3-(difluoromethyl)-2-fluoro-4-hydroxypyridine is poised to remain at the forefront of drug discovery efforts.